Methyl 3-(4-ethoxybenzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-ethoxybenzoyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C19H17NO4S/c1-3-24-13-10-8-12(9-11-13)18(21)20-16-14-6-4-5-7-15(14)25-17(16)19(22)23-2/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key: TYHVAIOADGOUBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(SC3=CC=CC=C32)C(=O)OC
• Molecular Formula: C19H17NO4S
• Molecular Weight: 355.4 g/mol

Description

“Methyl 3-(4-ethoxybenzamido)benzo[b]thiophene-2-carboxylate” is a compound that belongs to the class of thiophene derivatives. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Scientific Research Applications

Chemical Synthesis and Properties

Benzo[b]thiophene derivatives have been extensively studied for their chemical properties and synthetic pathways. For example, the substitution reactions of benzo[b]thiophen derivatives, including 4-methoxybenzo[b]thiophen and its 3-methyl derivative, have been investigated, revealing insights into bromination, nitration, Vilsmeier–Haack formylation, and Friedel–Crafts acetylation reactions (Clarke, Scrowston, & Sutton, 1973). These studies are fundamental for understanding the reactivity and functionalization of the benzo[b]thiophene core, which is closely related to the chemical structure of interest.

Pharmacological Applications

Several benzo[b]thiophene derivatives have been explored for their pharmacological potential. For instance, compounds containing the benzo[b]thiophene moiety have been identified as potent and selective inhibitors for various biological targets. Studies have demonstrated the synthesis and application of benzo[b]thiophene-2-carboxamidines as potent and selective inhibitors of urokinase-type plasminogen activator (uPA), with significant implications for cancer therapy (Bridges, Lee, Schwartz, Towle, & Littlefield, 1993). This highlights the potential of methyl 3-(4-ethoxybenzamido)benzo[b]thiophene-2-carboxylate derivatives in developing therapeutic agents.

Material Science Applications

In material science, benzo[b]thiophene derivatives have been utilized in the synthesis of complex molecules and materials. For instance, diverse methyl sulfone-containing benzo[b]thiophene libraries have been developed through palladium-catalyzed coupling, showcasing the versatility of these compounds in creating a wide range of chemically diverse molecules with potential applications in material science and drug discovery (Cho, Neuenswander, & Larock, 2010).